Cas no 24512-68-3 (Sorbarin)

Sorbarin structure
Sorbarin structure
Product Name:Sorbarin
CAS No:24512-68-3
MF:C21H20O10
MW:432.377507209778
CID:264055
PubChem ID:9824100
Update Time:2024-02-29

Sorbarin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,7-[(6-deoxy-a-L-mannopyranosyl)oxy]-5,6-dihydroxy-2-(4-hydroxyphenyl)-
    • Scutellarein 7-O-a-L-rhamnopyranoside
    • Scutellarein 7-rhamnoside
    • Sorbarin(8CI)
    • Sorbarin
    • DTXSID501318742
    • 24512-68-3
    • SCHEMBL6363186
    • Inchi: 1S/C21H20O10/c1-8-16(24)19(27)20(28)21(29-8)31-14-7-13-15(18(26)17(14)25)11(23)6-12(30-13)9-2-4-10(22)5-3-9/h2-8,16,19-22,24-28H,1H3/t8-,16-,19+,20+,21-/m0/s1
    • InChI Key: SKKXALUAXPQBOM-FUCRAMRQSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1=C(C(=C2C(C=C(C3C=CC(=CC=3)O)OC2=C1)=O)O)O

Computed Properties

  • Exact Mass: 432.106
  • Monoisotopic Mass: 432.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166
  • XLogP3: 1
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